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Compound of Interest

Compound Name: AL 082D06

Cat. No.: B1666749

Disclaimer: No specific Safety Data Sheet (SDS) was found for "AL 082D06." The following
guidance is based on the safety information for Aluminum (CAS 7429-90-5) and aluminum
alloys. It is crucial to consult the specific SDS provided by the manufacturer for AL 082D06
before handling the material.

This guide provides essential safety and logistical information for handling aluminum and its
alloys, presumed to be the composition of AL 082D06. The information is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure safety. The
following table summarizes the recommended PPE for handling aluminum, particularly in
powder or dust form.
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PPE Category

Type

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against dust particles
that can cause mechanical

irritation to the eyes.

Hand Protection

Chemically resistant protective
gloves. For handling molten
material, use thermally

resistant gloves.

Prevents skin contact and
irritation. Dermatitis can occur

from prolonged exposure.

Respiratory Protection

A dust mask or respirator is
necessary if dust is generated.
In cases of insufficient
ventilation, a self-contained
breathing apparatus may be
required, especially during
fires.

Inhalation of aluminum dust or
fumes can irritate the
respiratory tract and may lead
to conditions like pulmonary

fibrosis or "metal fume fever".

Protective Clothing

A lab coat or other suitable

protective clothing.

Minimizes skin contact with
aluminum dust. Contaminated
clothing should be washed

before reuse.

Occupational Exposure Limits

Exposure to aluminum dust and fumes should be kept below established occupational

exposure limits.

Substance Limit Type Exposure Limit Issuing Authority
Aluminum Metal Dust TWA 10 mg/m3 ACGIH (TLV)
Aluminum Pyro

Powders and Welding ~ TWA 5 mg/m3 ACGIH (TLV)

Fumes

ACGIH: American Conference of Governmental Industrial Hygienists; TLV: Threshold Limit
Value; TWA: Time-Weighted Average
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Handling and Storage Procedures

Proper handling and storage are essential to maintain the integrity of the material and ensure a
safe working environment.

Handling:

Avoid Dust Generation: Handle the material in a way that minimizes the creation of dust. Use
in well-ventilated areas.

 Inert Gas Handling: For pyrophoric forms of aluminum that can ignite spontaneously in air,
handle under an inert gas.[1]

e Avoid Contact with Water: Aluminum can react with water to release flammable hydrogen
gas.[1][2] Do not allow the material to come into contact with moisture.[1][2]

o Personal Hygiene: Do not eat, drink, or smoke in areas where aluminum is handled. Wash
hands thoroughly after handling.[1][2]

Storage:

Dry and Closed Containers: Store in a cool, dry place in a tightly closed container.[1][2]

Inert Atmosphere: For reactive forms, store under an inert gas.[1]

Avoid Ignition Sources: Keep away from heat, sparks, open flames, and other sources of
ignition.[1]

Incompatible Materials: Store away from strong acids, strong bases, strong oxidizers, and
halogenated hydrocarbons.[2]

Disposal Plan

Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[3] Contaminated PPE should be disposed of as hazardous waste
according to institutional guidelines.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.sigmaaldrich.com/HK/en/sds/aldrich/653608?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/653608?userType=undefined
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25141.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/653608?userType=undefined
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25141.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/653608?userType=undefined
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25141.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/653608?userType=undefined
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25141.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/653608?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/653608?userType=undefined
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25141.pdf
https://www.axalta.com/content/dam/NA/US/Public/General%20Industrial/Documents/English_SDS/198WG1060-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

First Aid:

e Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer
oxygen. Seek medical advice if discomfort persists.

o Skin Contact: Wash the affected area with soap and water.[2] For loose particles, brush them
off the skin and immerse the area in cool water or wrap in wet bandages.[1]

o Eye Contact: Rinse the exposed eye(s) with plenty of water. Remove contact lenses if
present and easy to do. Continue rinsing.

¢ Ingestion: If swallowed, have the person drink water (two glasses at most). Consult a doctor
if feeling unwell.[1] Do not induce vomiting unless directed by medical personnel.[3]

Fire Fighting:

» Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[1] For
small fires, DRY chemical powder is recommended. For large fires, use a water spray, fog, or
foam, but be aware that molten aluminum reacts violently with water.[4][5]

» Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus.[1]

PPE Workflow

The following diagram illustrates the correct sequence for donning and doffing PPE to ensure
safety and prevent contamination.
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PPE Donning and Doffing Sequence

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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